cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-4-yl-methyl)-1,3-dioxolan-4-yl]methylMethanesulfonate

• IUPAC Name: [(2R,4R)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-4-ylmethyl)-1,3-dioxolan-4-yl]methyl methanesulfonate
• InChI: InChI=1S/C14H15Cl2N3O5S/c1-25(20,21)23-6-11-5-22-14(24-11,7-19-8-17-18-9-19)12-3-2-10(15)4-13(12)16/h2-4,8-9,11H,5-7H2,1H3/t11-,14+/m1/s1
• InChI Key: PIVYXNNEDVRQJV-RISCZKNCSA-N
• Canonical SMILES: CS(=O)(=O)OCC1COC(O1)(CN2C=NN=C2)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: CS(=O)(=O)OC[C@H]1CO[C@](O1)(CN2C=NN=C2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H15Cl2N3O5S
• DSSTOX Substance ID: DTXSID001104760
• Molecular Weight: 408.3 g/mol
• CAS RN: 103661-14-9

Description

Cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-4-yl-methyl)-1,3-dioxolan-4-yl]methylMethanesulfonate is a useful research compound. Its molecular formula is C14H15Cl2N3O5S and its molecular weight is 408.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.0109471 g/mol and the complexity rating of the compound is 557. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound has been synthesized through various chemical reactions. Upadhyaya et al. (1997) described the synthesis involving the reaction of 1-(4-chloro- and 2,4-dichlorophenyl)-2-(1-methyl-2-imidazolyl)ethanones with glycerol, leading to the formation of cis- and trans-1,3-dioxolanes. The structure of these compounds was confirmed using 1H and 13C NMR spectra, as well as X-ray crystallography (Upadhyaya et al., 1997).

Antifungal Properties

Research by Heeres et al. (1983) on terconazole, which includes the cis-[2-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-4-yl-methyl)-1,3-dioxolan-4-yl]methyl methanesulfonate moiety, demonstrated significant antifungal properties. Terconazole was found to be highly active against vaginal candidosis in rats and dermatophytosis in guinea pigs (Heeres et al., 1983).

Chemical Extraction and Analysis

Golubyatnikova et al. (2012) studied the extraction of hydrochloric and nitric acid using compounds including cis-[2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]-methyl)-1H-1,2,4-triazole. The extraction process was shown to be an exothermic reaction, and the study also evaluated the effective extraction constants of acids (Golubyatnikova et al., 2012).

Application in Quality Analysis of Medications

Anjos et al. (2019) used Liquid Chromatography-Mass Spectrometry to detect the presence of organic impurities in generic drugs, including cis-[2-(2,4 dichlorophenyl)-2-(1H-1,2,4-triazol-4-yl-methyl)-1,3-dioxolan-4 yl] methylmethanesulfonate. The study emphasizes the importance of detecting impurities in pharmaceuticals to ensure drug efficacy and safety (Anjos et al., 2019).

Analysis of Stereochemistry and Activity

A study by Oh et al. (2013) on the stereoisomers of a compound including the cis-[2-(2,4-dichlorophenyl)-4-(2-(2-propenyloxy)phenoxymethyl)-1,3-dioxolan-2-yl]methyl]-1H-1,2,4-triazole moiety, known as YCZ-2013, revealed its activity as a brassinosteroid biosynthesis inhibitor. The study provided insights into the effect of absolute stereochemistry on the biological activity of such compounds (Oh et al., 2013).

Safety and Hazards

The compound is classified under the GHS06 hazard class. The safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and if swallowed: Immediately call a poison center/doctor (P301+P310+P330).